N-(4-fluorobenzyl)-2-((3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-2-[[3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]acetamide
• InChI: InChI=1S/C20H15F2N5OS/c21-15-6-4-13(5-7-15)11-23-18(28)12-29-19-9-8-17-24-25-20(27(17)26-19)14-2-1-3-16(22)10-14/h1-10H,11-12H2,(H,23,28)
• InChI Key: JNALAMIRKVUPDP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C2=NN=C3N2N=C(C=C3)SCC(=O)NCC4=CC=C(C=C4)F
• Molecular Formula: C20H15F2N5OS
• Molecular Weight: 411.4 g/mol
• CAS No.: 852374-94-8

Description

N-(4-fluorobenzyl)-2-((3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H15F2N5OS and its molecular weight is 411.43. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Affinity Towards Adenosine Receptors

Compounds with structural elements similar to N-(4-fluorobenzyl)-2-((3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide have been studied for their affinity towards adenosine receptors. For instance, amino derivatives of 1,2,3-triazolo[4,5-d]pyrimidines have shown significant affinity and selectivity for A1 adenosine receptors, suggesting potential applications in neurological research and drug development (Betti et al., 1999).

Anticonvulsant Activity

Several compounds containing the triazolo[4,5-c]pyridine moiety have been synthesized and tested for anticonvulsant activity. One study found that these compounds had profiles suggesting potential utility in treating seizure disorders, indicating possible research applications of the chemical in the field of epilepsy and other seizure-related conditions (Kelley et al., 1995).

Modification as PI3Ks Inhibitor

Modifications of compounds structurally related to this compound, such as replacing an acetamide group with alkylurea, have been explored for their anticancer effects and reduced toxicity. This suggests potential applications in cancer research, particularly as inhibitors of PI3Ks, which are involved in various cellular functions including growth, proliferation, and survival (Wang et al., 2015).

Potential Anticancer Agents

Another study synthesized and tested benzothiazole derivatives for their anticonvulsant activity, indicating the broader potential of structurally related compounds in developing new therapeutic agents for various neurological conditions (Liu et al., 2016).